Cas no 213207-95-5 (15-Bromo-1,1,1,2,2,3,3,4,4-nonafluoropentadecane)

• Product Name: 15-Bromo-1,1,1,2,2,3,3,4,4-nonafluoropentadecane
• CAS No: 213207-95-5
• MF: C₁₅H₂₂BrF₉
• MW: 453.22481584549
• CID: 3168199
• PubChem ID: 22630519
• Update Time: 2025-05-23

15-Bromo-1,1,1,2,2,3,3,4,4-nonafluoropentadecane Chemical and Physical Properties

Names and Identifiers

• DTXCID901324729
• 1-bromo-11-(nonafluorobutyl)undecane
• NS00110008
• CF3(CF2)3(CH2)10CH2Br
• SCHEMBL5049772
• MFCD28963747
• 213207-95-5
• 15-BROMO-1,1,1,2,2,3,3,4,4-NONAFLUOROPENTADECANE
• DTXSID30895209
• C4F9(CH2)10CH2Br
• Pentadecane, 15-bromo-1,1,1,2,2,3,3,4,4-nonafluoro-
• 15-Bromo-1,1,1,2,2,3,3,4,4-nonafluoropentadecane

• Inchi： 1S/C15H22BrF9/c16-11-9-7-5-3-1-2-4-6-8-10-12(17,18)13(19,20)14(21,22)15(23,24)25/h1-11H2
• InChI Key： HIEQJDKWJZYMQM-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCC(C(C(C(F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 452.07612Da
• Monoisotopic Mass: 452.07612Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 0Ų

Additional information on 15-Bromo-1,1,1,2,2,3,3,4,4-nonafluoropentadecane

Chemical Profile: 15-Bromo-1,1,1,2,2,3,3,4,4-Nonafluoropentadecane (CAS No. 213207-95-5)

15-Bromo-1,1,1,2,2,3,3,4,4-nonafluoropentadecane, identified by the CAS registry number 213207-95-5, is a highly fluorinated alkane derivative with a bromine substituent at the 15th position of the pentadecane chain. This compound represents a unique class of organobromine compounds with significant fluorination patterns that have garnered attention in various scientific and industrial applications.

The structure of this compound is characterized by a pentadecane backbone (a 15-carbon chain) with nine fluorine atoms attached to carbons at positions 1 through 4 and a bromine atom at position 15. The fluorination pattern—specifically the distribution of fluorine atoms across multiple carbons—suggests potential for enhanced stability and reactivity compared to less fluorinated analogs. This makes it an interesting candidate for studies in materials science and organic synthesis.

Recent research has focused on the synthesis and characterization of highly fluorinated compounds like CAS No. 213207-95-5 . Scientists have explored its potential as a precursor in the development of advanced materials such as fluoropolymers and perfluoroalkyl substances (PFAS). The high electronegativity of fluorine atoms contributes to unique electronic properties that could be leveraged in applications ranging from electronics to biotechnology.

In terms of physical properties, CAS No. 213207-95-5 exhibits a high degree of thermal stability due to the strong carbon-fluorine bonds. Its melting and boiling points are significantly influenced by the extent of fluorination and bromination. Experimental data indicate that it exists as a colorless liquid under standard conditions but can be processed into solid forms for specific applications.

The bromine substituent at position 15 introduces additional reactivity into the molecule. Bromine's electrophilic nature makes it susceptible to nucleophilic substitution reactions under appropriate conditions. This property has been exploited in organic synthesis to create derivatives with tailored functionalities.

Environmental scientists have also taken interest in compounds like CAS No. 213207-95-5 . Given its high stability and resistance to degradation under normal environmental conditions due to its strong carbon-halogen bonds (C-F and C-Br), there is growing concern about its persistence in ecosystems if released into the environment.

Efforts are underway to develop efficient methods for synthesizing such complex molecules while minimizing environmental impact. Researchers are exploring catalytic processes that enable selective fluorination and bromination without generating harmful byproducts.

In summary, CAS No. 213207-95-5 , or 15-Bromo-...nnafluoropentadecane, stands out as an important compound in modern chemistry due to its unique structure and promising applications across multiple fields.